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Compound of Interest

Compound Name: Bambuterol hydrochloride

Cat. No.: B1667732 Get Quote

This guide provides a comprehensive comparison of validated analytical methods for the

quantification of Bambuterol in pharmaceutical formulations. The information is intended for

researchers, scientists, and drug development professionals seeking to select the most

appropriate analytical technique for their specific needs. The data presented is compiled from

various single-laboratory validation studies, offering insights into the performance

characteristics of each method.

Performance Comparison of Analytical Methods
The following tables summarize the key performance parameters of High-Performance Liquid

Chromatography (HPLC) and UV-Spectrophotometry methods for the determination of

Bambuterol.

High-Performance Liquid Chromatography (HPLC)
Methods
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Parameter Method 1 Method 2 Method 3 Method 4

Stationary Phase

Phenomenex

Luna C18

(150x4.6mm, 5µ)

[1]

Phenomenex

C18

(250x4.6mm, 5µ)

[2]

Waters, X-bridge

C-18

(100x4.6mm, 5µ)

[3]

Inertsil C18

(250x4.6mm, 5µ)

[4]

Mobile Phase
Buffer:Acetonitril

e (70:30 v/v)[1]

Methanol:Acetoni

trile:1% TCA

(80:10:10 v/v/v)

[2]

Acetonitrile:Phos

phate buffer pH

5.0 (25:75 v/v)[3]

Ethanol:0.025 M

Phosphate buffer

pH 3.0 (70:30

v/v)[4]

Flow Rate 1.0 ml/min[1] 1.0 ml/min[2] 1.0 ml/min[3] -

Detection

Wavelength
217 nm[1] 220 nm[2] 217 nm[3] -

Linearity Range 50-150 µg/ml[1] 0.5-10 µg/ml[2] 5-15 µg/ml[3]
1.00–100.00

µg/mL[4]

Correlation

Coefficient (r²)
> 0.9992[1] - 0.9998[3] -

LOD 1.36 µg/ml[1] 0.05 µg/ml[2] 1.6 µg/ml[3] -

LOQ 5.02 µg/ml[1] 0.5 µg/ml[2] 5.04 µg/ml[3] -

Accuracy (%

Recovery)
98.48%[1] 99.95 ± 0.63%[2]

98.73-100.62%

[3]

100.92 ± 1.08%

[4]

Precision

(%RSD)
< 2%[1]

Intraday: 0.47-

0.98, Interday:

0.65-1.19[2]

- -

UV-Spectrophotometry Methods
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Parameter Method 1 Method 2

Solvent Water[5] Methanol[6]

Detection Wavelength (λmax) 264 nm[5] 265 nm[6]

Linearity Range 1-6 µg/ml[5] 40-240 µg/ml[6]

Correlation Coefficient (r²) 0.999[5] 0.9990[6]

LOD - -

LOQ - -

Accuracy (% Recovery) - -

Precision (%RSD) - < 2[6]

Experimental Protocols
Representative RP-HPLC Method Protocol
This protocol is based on a validated method for the estimation of Bambuterol in bulk and tablet

dosage forms.[1]

Chromatographic Conditions:

Column: Phenomenex Luna C18 (150mm x 4.6mm, 5µ particle size).[1]

Mobile Phase: A filtered and degassed mixture of Buffer (0.01M Potassium Dihydrogen

Orthophosphate, pH 5.6) and Acetonitrile in a 70:30 v/v ratio.[1]

Flow Rate: 1.0 ml/min.[1]

Detection: UV detection at 217 nm.[1]

Injection Volume: 10 µl.[1]

Standard Solution Preparation:
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Accurately weigh 10 mg of Bambuterol reference standard and transfer to a 10 ml

volumetric flask.[1]

Dissolve and dilute to volume with methanol to obtain a stock solution of 1000 µg/ml.[1]

From the stock solution, prepare working standards in the linearity range of 50-150 µg/ml

by diluting with methanol.[1]

Sample Preparation (Tablets):

Weigh and finely powder five tablets.[1]

Transfer a quantity of powder equivalent to 10 mg of Bambuterol to a 100 ml volumetric

flask.[1]

Add a small amount of methanol, sonicate for 20 minutes, and then dilute to volume with

methanol.[1]

Filter the solution.[1]

Analysis:

Inject equal volumes of the standard and sample solutions into the chromatograph.

Record the peak areas and calculate the concentration of Bambuterol in the sample.

Representative UV-Spectrophotometry Method Protocol
This protocol is based on a validated method for the estimation of Bambuterol Hydrochloride
in bulk and tablet dosage forms.[5]

Instrumental Conditions:

Instrument: UV-Visible Spectrophotometer.

Solvent: Purified Water.[5]

Wavelength Maximum (λmax): 264 nm.[5]
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Standard Solution Preparation:

Accurately weigh 100 mg of Bambuterol Hydrochloride reference standard and transfer

to a 100 ml volumetric flask.[5]

Dissolve in and dilute to volume with purified water to obtain a stock solution of 1000

µg/ml.

From the stock solution, prepare working standards in the linearity range of 1-6 µg/ml by

diluting with purified water.[5]

Sample Preparation (Tablets):

Weigh and powder a number of tablets.

Transfer a quantity of powder equivalent to 100 mg of Bambuterol Hydrochloride to a

100 ml volumetric flask.

Add purified water, sonicate to dissolve, and dilute to volume.

Filter the solution and make further dilutions as necessary to fall within the linearity range.

Analysis:

Measure the absorbance of the standard and sample solutions at 264 nm against a

solvent blank.

Calculate the concentration of Bambuterol Hydrochloride in the sample.

Visualized Experimental Workflows
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Caption: Experimental workflow for the RP-HPLC analysis of Bambuterol.
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Caption: Experimental workflow for the UV-Spectrophotometric analysis of Bambuterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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